Benzamide, N-bromo-

• IUPAC Name: N-bromobenzamide
• InChI: InChI=1S/C7H6BrNO/c8-9-7(10)6-4-2-1-3-5-6/h1-5H,(H,9,10)
• InChI Key: FLYWSBDBTKARFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NBr
• Molecular Formula: C7H6BrNO
• DSSTOX Substance ID: DTXSID00454261
• Molecular Weight: 200.03 g/mol
• CAS RN: 19964-97-7

Description

“Benzamide, N-bromo-” is a chemical compound that is a derivative of Benzamide. It has a molecular formula of C7H6BrNO. It is closely related to other benzamide derivatives such as 2-bromo-N-methyl-benzamide, 2-bromo-N-(2-bromobenzoyl)-N-isobutyl-benzamide, and N-(4-fluorophenyl)-2-bromo-benzamide.

Synthesis Analysis

The synthesis of benzamides, including “Benzamide, N-bromo-”, can be achieved through direct condensation of carboxylic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth. Another method involves the photo-Fries rearrangement of aryl esters (or amides) which involves a homolytic cleavage of the C-X bond from its singlet excited state, generating radical pairs entrapped in a solvent cage.

Molecular Structure Analysis

The molecular structure of “Benzamide, N-bromo-” is available as a 2D Mol file or as a computed 3D SD file. The structure is similar to other benzamide derivatives such as 4-Bromo-N,N-dimethylbenzamide.

Chemical Reactions Analysis

“Benzamide, N-bromo-” can undergo various chemical reactions. For instance, it can participate in free radical reactions, where NBS (N-bromosuccinimide) loses the N-bromo atom, leaving behind a succinimidyl radical. It can also undergo photochemical reactions, where the reaction solvent and the electronic effects of the substituents affect the product distribution, the chemical yields, and the rate of formation of the 5-substituted-2-aminobenzophenone derivatives.

Physical And Chemical Properties Analysis

“Benzamide, N-bromo-” shares similar physical and chemical properties with other benzamide derivatives. For instance, Benzamide has a molecular weight of 121.1366. UV-absorbing benzamide-based dendrimer precursors have the potential to undergo self-assembly with a π–π intramolecular stacking process.

Scientific Research Applications

Metabolism and Pharmacokinetics

Benzamide, N-bromo- derivatives, such as Bromopride, have been studied for their metabolism and pharmacokinetics in both rats and humans. These compounds are known for their antiemetic properties, acting on both the central nervous system and peripheral nerve endings, making them useful in normalizing gastrointestinal reactivity (Grassi, Passetti, & Trebbi, 1978).

Antifungal Applications

New molecules derived from N-(2-bromo-phenyl)-2-hydroxy-benzamide have shown significant antifungal activity. These derivatives, characterized by modern physico-chemical methods, were effective against phytopathogenic fungi and yeasts. The most active compounds demonstrated a strong inhibition, indicating potential use in antifungal treatments (Ienascu et al., 2018).

Potential in Antipsychotic Medication

Compounds like (S)-5-Bromo-2,3-dimethoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide have been synthesized and evaluated for their antidopaminergic properties. These studies contribute to understanding how such benzamides can be used as potential antipsychotic agents, providing insights into their effectiveness and side effect profiles (Högberg et al., 1990).

Antimicrobial Activity

Derivatives of N-(2-bromo-phenyl)-2-hydroxy-benzamide have been tested for antimicrobial activity against various bacterial and fungal strains. These studies are crucial in the dental field for disinfection and sterilization, highlighting the antimicrobial potential of these compounds (Ienascu et al., 2019).

Melanoma Imaging and Therapy

Radioiodinated N-(2-diethylaminoethyl)benzamide derivatives have shown high uptake in melanoma metastases, making them useful for melanoma imaging. These studies also discuss the potential of these compounds in radionuclide therapy for melanoma (Eisenhut et al., 2000).

Mechanism of Action

While the specific mechanism of action for “Benzamide, N-bromo-” is not directly available, related compounds such as Bromopride, a substituted benzamide, act as dopamine antagonists with prokinetic properties and are widely used as antiemetics.

Safety and Hazards

While specific safety data for “Benzamide, N-bromo-” is not available, safety data for related compounds suggest that they should be handled with care. For instance, Benzamide should be handled with personal protective equipment, ensuring adequate ventilation, and avoiding contact with eyes, skin, or clothing.

Future Directions

The future directions for “Benzamide, N-bromo-” and related compounds could involve further exploration of their synthesis methods, chemical reactions, and potential applications. For instance, a detailed review on the chemistry and pharmacology of non-fentanil novel synthetic opioid receptor agonists, particularly N-substituted benzamides and acetamides, has been suggested.